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Compound of Interest

Compound Name: 6-Ethoxy-5-methylnicotinaldehyde

Cat. No.: B597603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 6-Ethoxy-5-
methylnicotinaldehyde (CAS number: 1224604-16-3), a substituted pyridine derivative. Due

to the limited availability of public data on this specific compound, this document synthesizes

information on its physicochemical properties, proposes a potential synthetic route based on

established chemical principles for related compounds, and discusses potential biological

activities by drawing parallels with structurally similar molecules. This guide is intended to serve

as a foundational resource for researchers and professionals interested in the evaluation and

potential application of this compound in chemical synthesis and drug discovery.

Chemical Identity and Physicochemical Properties
6-Ethoxy-5-methylnicotinaldehyde, also known as 2-Ethoxy-3-methylpyridine-5-

carboxaldehyde or 6-Ethoxy-5-methyl-pyridine-3-carbaldehyde, is a heterocyclic aldehyde.[1]

[2] Its core structure is a pyridine ring, substituted with an ethoxy, a methyl, and an aldehyde

group.

Table 1: Physicochemical Properties of 6-Ethoxy-5-methylnicotinaldehyde
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Property Value Source

CAS Number 1224604-16-3 [1]

Molecular Formula C₉H₁₁NO₂ [1][2][3]

Molecular Weight 165.19 g/mol [1][3]

Boiling Point (Predicted) 273.6 ± 35.0 °C [3]

Density (Predicted) 1.093 ± 0.06 g/cm³ [3]

MDL Number MFCD13181614 [3]

Proposed Synthesis and Experimental Protocol
While a specific, published synthetic protocol for 6-Ethoxy-5-methylnicotinaldehyde was not

identified in the public domain, a plausible route can be proposed based on common organic

synthesis methodologies for pyridine aldehydes. A potential starting material is a

correspondingly substituted cyanopyridine, which can be reduced to the aldehyde.

Proposed Synthetic Pathway
A feasible synthetic approach involves the reduction of a suitable cyanopyridine precursor. This

method is a well-established transformation in organic chemistry for the synthesis of aldehydes.

Proposed Synthesis of 6-Ethoxy-5-methylnicotinaldehyde

5-Cyano-6-ethoxy-3-methylpyridine

6-Ethoxy-5-methylnicotinaldehyde

Reduction (e.g., DIBAL-H)
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Caption: Proposed synthetic pathway for 6-Ethoxy-5-methylnicotinaldehyde.

Detailed Experimental Protocol (Representative)
This protocol is a representative example for the reduction of a cyanopyridine to an aldehyde

and would require optimization for the specific substrate.

Materials:

5-Cyano-6-ethoxy-3-methylpyridine (starting material)

Diisobutylaluminium hydride (DIBAL-H) solution (e.g., 1.0 M in toluene)

Anhydrous toluene

Methanol

Hydrochloric acid (e.g., 1 M)

Saturated aqueous solution of sodium bicarbonate

Saturated aqueous solution of sodium chloride (brine)

Anhydrous magnesium sulfate

Ethyl acetate

Hexanes

Procedure:

Dissolve 5-Cyano-6-ethoxy-3-methylpyridine in anhydrous toluene under an inert

atmosphere (e.g., argon or nitrogen) and cool the solution to -78 °C in a dry ice/acetone

bath.

Slowly add a solution of DIBAL-H (1.2 equivalents) in toluene dropwise to the cooled

solution, maintaining the temperature at -78 °C.
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Stir the reaction mixture at -78 °C for 2-3 hours. The progress of the reaction should be

monitored by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by the slow, dropwise addition of methanol at -78 °C.

Allow the mixture to warm to room temperature and then add 1 M hydrochloric acid. Stir

vigorously for 30 minutes.

Separate the organic layer. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers and wash with saturated sodium bicarbonate solution, followed

by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel using a mixture of hexanes

and ethyl acetate as the eluent to yield 6-Ethoxy-5-methylnicotinaldehyde.

Characterization: The final product should be characterized by standard analytical techniques,

including ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Potential Biological Activities and Applications
There is no specific information available regarding the biological activity of 6-Ethoxy-5-
methylnicotinaldehyde. However, the nicotinamide (a derivative of nicotinic acid) scaffold is a

common motif in bioactive molecules. Substituted nicotinamides and related pyridine

derivatives have been investigated for a range of biological activities.

Antifungal Agents: Some nicotinamide derivatives bearing a substituted pyrazole moiety

have been designed and synthesized as potential succinate dehydrogenase (SDH)

inhibitors, exhibiting antifungal properties.[4]

Insecticidal Activity: Neonicotinoid analogues, which contain a substituted pyridine ring, have

shown excellent insecticidal activities against various pests.[5]

Anticancer and Other Activities: Derivatives of nicotinaldehyde have been used to synthesize

compounds with free-radical scavenging, α-glucosidase inhibitory, and anti-proliferative
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activities on various cancer cell lines.[6][7]

Given these precedents, 6-Ethoxy-5-methylnicotinaldehyde could serve as a valuable

building block or intermediate for the synthesis of novel compounds with potential applications

in agriculture and medicine. Further research is required to elucidate its specific biological

profile.

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates a logical workflow for the synthesis, purification, and

characterization of 6-Ethoxy-5-methylnicotinaldehyde.
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Workflow for Synthesis and Characterization

Start

Chemical Synthesis
(e.g., Reduction of Cyanopyridine)

Reaction Workup and Extraction

Purification
(e.g., Column Chromatography)

Structural Characterization
(NMR, MS)

Pure Compound
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Caption: A logical workflow for the synthesis and characterization of the target compound.
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Conclusion
6-Ethoxy-5-methylnicotinaldehyde is a chemical compound for which detailed public

information is scarce. This guide provides its known physicochemical properties and outlines a

proposed synthetic route and a representative experimental protocol. Based on the biological

activities of structurally related compounds, this molecule may hold potential as a scaffold or

intermediate in the development of new therapeutic agents or agrochemicals. Further empirical

studies are necessary to validate the proposed synthesis and to explore the biological and

pharmacological properties of 6-Ethoxy-5-methylnicotinaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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